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Compound of Interest
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Cat. No.: B1179519 Get Quote

The coefficient of thermal expansion is a critical property for dental restorative materials as it

quantifies the material's dimensional change in response to temperature variations. A

significant mismatch between the CTE of the restorative material and the natural tooth structure

(enamel and dentin) can lead to stress at the restoration margins, potentially causing

microleakage, debonding, and ultimately, restoration failure.

Thermal Expansion Coefficient of Panavia and
Comparable Resin Cements
While a specific CTE value for Panavia TC is not published by the manufacturer, research on

various dental resin composites provides a typical range for these materials. Generally, the

CTE of dental composites is higher than that of tooth structure. For context, the approximate

CTE values for human enamel and dentin are 11.4 x 10⁻⁶/°C and 8.3 x 10⁻⁶/°C, respectively.

Highly filled resin composites tend to have lower CTEs that more closely match the tooth

structure.[1][2] The CTE for dental composites can range from approximately 20 to 50 x 10⁻⁶/

°C.[1] It is reasonable to infer that the CTE of Panavia TC falls within this range.
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Material
Approximate Coefficient of Thermal
Expansion (x 10⁻⁶/°C)

Human Enamel 11.4

Human Dentin 8.3

Dental Resin Composites (general range) 20 - 50[1]

Z-100 (a highly filled composite) 22.5 ± 1.4[1]

P-50 23.5 ± 1.4[1]

Herculite XR 32.6 ± 1.6[1]

APH 34.1 ± 1.8[1]

Conquest 35.4 ± 1.4[1]

Silux Plus 41.6 ± 1.5[1]

Heliomolar 44.7 ± 1.2[1]

Table 1: Comparison of Thermal Expansion Coefficients of Tooth Structure and Various Dental

Resin Composites.[1]

Experimental Protocol for Determining the
Coefficient of Thermal Expansion
The CTE of dental resin cements is typically determined using methods such as

thermomechanical analysis (TMA) or strain gauge measurements. The following is a detailed

protocol based on the strain gauge method, which is a well-established technique for this

purpose.[1][3]

Objective: To measure the linear coefficient of thermal expansion of a cured dental resin

cement sample.

Materials and Equipment:

Panavia TC resin cement
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Curing light

Mold for sample preparation (e.g., rectangular or cylindrical)

Strain gauge

Thermocouple

Data acquisition system

Environmental chamber or water bath with temperature control

Cyanoacrylate adhesive

Conditioning agent for the strain gauge

Procedure:

Sample Preparation:

The Panavia TC resin cement is mixed according to the manufacturer's instructions.

The mixed cement is placed into a mold of standardized dimensions.

The sample is light-cured for the time specified by the manufacturer to ensure complete

polymerization.

After curing, the sample is removed from the mold and any excess material is carefully

trimmed. The surfaces are then polished.

Strain Gauge and Thermocouple Attachment:

A strain gauge is bonded to the surface of the cured resin cement sample using

cyanoacrylate adhesive. The bonding surface is pre-treated with a conditioning agent to

ensure proper adhesion.

A thermocouple is embedded into a small hole drilled in the sample, close to the strain

gauge, to accurately measure the temperature of the material.
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Experimental Setup:

The sample with the attached strain gauge and thermocouple is placed in an

environmental chamber or a temperature-controlled water bath.

The strain gauge and thermocouple are connected to a data acquisition system to record

strain and temperature changes simultaneously.

Data Collection:

The temperature of the chamber or water bath is cycled between a defined range (e.g.,

25°C to 55°C), which is representative of the temperature changes in the oral cavity.

The strain and temperature are continuously recorded throughout the thermal cycling.

Multiple cycles are run to ensure the reproducibility of the measurements.

Calculation of the Coefficient of Thermal Expansion:

The linear coefficient of thermal expansion (α) is calculated from the slope of the strain

versus temperature plot using the following formula: α = (ΔL/L₀) / ΔT = ε / ΔT Where:

ΔL is the change in length

L₀ is the original length

ε is the measured strain (ΔL/L₀)

ΔT is the change in temperature

Experimental Workflow for CTE Measurement
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Figure 1: Experimental workflow for determining the Coefficient of Thermal Expansion (CTE) of

Panavia TC using the strain gauge method.

Conclusion
While a specific value for the thermal expansion coefficient of Panavia TC is not provided by

the manufacturer, it is understood to be in the range of other dental resin composites. The

precise CTE is dependent on multiple factors inherent to its composition and curing process.

The experimental protocol detailed above provides a robust method for determining this crucial

property, which is essential for predicting the clinical performance of the material and for the

development of new and improved dental restoratives. For researchers and drug development

professionals, understanding the nuances of CTE and its measurement is paramount for

ensuring the long-term success of dental restorations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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